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Compound of Interest

Compound Name: N,N'-Disuccinimidyl carbonate

Cat. No.: B114567

An In-depth Technical Guide to Safety Precautions for N,N'-Disuccinimidyl Carbonate
Powder

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and technical information for the handling
and use of N,N'-Disuccinimidyl carbonate (DSC) powder, a reagent frequently used in
bioconjugation, peptide synthesis, and as a coupling agent. Due to its chemical reactivity,
understanding and implementing rigorous safety measures is critical to ensure personnel
safety and experimental integrity.

Hazard Identification and Classification

N,N'-Disuccinimidyl carbonate is classified as a hazardous substance. The primary hazards
associated with DSC powder are:

Acute Toxicity (Oral): Harmful if swallowed.[1][2][3]

Skin Irritation: Causes skin irritation upon contact.[1][3][4][5]

Serious Eye Irritation: Causes serious eye irritation.[1][3][4][5]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1][4][5]
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It is crucial to handle this reagent with appropriate engineering controls and personal protective
equipment to mitigate these risks.

Quantitative Data Summary

The following table summarizes the available quantitative physical, chemical, and toxicological
data for N,N'-Disuccinimidyl carbonate. It is important to note that comprehensive
toxicological data is not always available, and the absence of data does not imply the
substance is harmless.

Property Value Reference(s)
Molecular Formula CoHsN207 [315]
Molecular Weight 256.16 g/mol [31[5]

White to light yellow solid
Appearance [61[7]
powder or crystals

Melting Point 188-191 °C (decomposes) [8]
log Pow (Octanol/Water) -0.878 [5]
Storage Temperature 2-8°C [6][8]

Note: Specific toxicity values such as LD50 and occupational exposure limits are not
consistently reported across safety data sheets. Therefore, it is recommended to handle DSC
with a high degree of caution, assuming high toxicity.

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, starting with engineering controls and supplemented by
appropriate PPE, is mandatory when working with DSC powder.

Engineering Controls

o Ventilation: All handling of DSC powder should be conducted in a well-ventilated area.[4] A
certified chemical fume hood is the preferred engineering control to minimize inhalation
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exposure.[1]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible and in
close proximity to the workstation.[4]

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations (29 CFR 1910.133) or European Standard
EN166 are required.[4]

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber) that have been
inspected for integrity prior to use.[1] Follow proper glove removal technique to avoid skin
contact.[1]

o Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[3]

» Respiratory Protection: If engineering controls are not sufficient to control airborne dust, a
NIOSH-approved N95 dust mask or higher-level respirator should be used.[1][6]

Experimental Protocols: Safe Handling Workflow

The following section details the standard operating procedures for safely handling N,N'-
Disuccinimidyl carbonate powder throughout the experimental workflow, from preparation to
disposal.

Preparation and Weighing

o Preparation: Before handling the powder, ensure the chemical fume hood is operational and
the work area is clean and uncluttered. Assemble all necessary equipment, including
spatulas, weigh boats, and solvent dispensers.

e Donning PPE: Put on all required PPE as described in Section 3.2.

e Weighing:
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o Perform all weighing operations within the chemical fume hood to contain any dust.
o Use a dedicated spatula for DSC.

o Carefully transfer the desired amount of powder to a weigh boat. Avoid generating dust by
handling the powder gently.

o Close the primary container tightly immediately after use and store it under nitrogen if
possible.[4][5]

Dissolution

» Solvent Addition: Add the solvent to the vessel containing the weighed DSC powder slowly
and carefully to avoid splashing.

e Mixing: Use a magnetic stirrer or gentle manual swirling to dissolve the powder. If heating is
required, use a controlled heating mantle and monitor the process closely.

Spill Management

In the event of a spill, follow these procedures:

o Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.
o Communicate: Inform your supervisor and colleagues.

o Containment:

o For small spills, carefully sweep up the powder, avoiding dust formation, and place it in a
sealed, labeled container for hazardous waste disposal.[1][4]

o Do not use water to clean up the spill as DSC is moisture-sensitive and can hydrolyze.

o Decontamination: Clean the spill area with an appropriate solvent and then wash with soap
and water.

o Waste Disposal: Dispose of all contaminated materials (e.g., paper towels, gloves) as
hazardous waste.[3]
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First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][5]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[3][4]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.[1][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[3][4]

Storage and Disposal

Storage: Store N,N'-Disuccinimidyl carbonate in a tightly closed container in a dry, cool
(refrigerated at 2-8°C), and well-ventilated place.[3][4][6][8] It is recommended to store it
under an inert atmosphere (e.g., nitrogen) to prevent degradation from moisture.[4][5]

Disposal: Dispose of waste DSC and contaminated materials in accordance with all
applicable federal, state, and local environmental regulations.[3] Do not empty into drains.[4]

Diagrams
Safe Handling Workflow for N,N'-Disuccinimidyl
Carbonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety precautions for working with N,N'-Disuccinimidyl
carbonate powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b114567#safety-precautions-for-working-with-n-n-
disuccinimidyl-carbonate-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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